3-Cyano-5-ethynyl-4-methoxybenzoyl chloride

• Molecular Formula: C11H6ClNO2
• Molecular Weight: 219.62 g/mol
• IUPAC Name: 3-cyano-5-ethynyl-4-methoxybenzoyl chloride
• InChI: InChI=1S/C11H6ClNO2/c1-3-7-4-8(11(12)14)5-9(6-13)10(7)15-2/h1,4-5H,2H3
• InChI Key: HUJKHWONUZNFSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1C#N)C(=O)Cl)C#C

Description

3-Cyano-5-ethynyl-4-methoxybenzoyl chloride is a useful research compound. Its molecular formula is C11H6ClNO2 and its molecular weight is 219.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 3-cyano-5-ethynyl-4-methoxybenzoic acid (610 mg), toluene (6 mL), N,N-dimethylformamide (1 droplet) and oxalyl chloride (0.32 mL) were added to the solution under ice cooling, and the mixture was stirred at room temperature for 1.5 hours. The solvent was distilled off under reduced pressure and the obtained residue was azeotroped with toluene and used for the synthesis of (c).

Synthesis routes and methods II

Procedure details